6-Bromo-1-(ethylthio)phthalazine

• Molecular Formula: C10H9BrN2S
• Molecular Weight: 269.16 g/mol
• SMILES: CCSC1=C2C=CC(=CC2=CN=N1)Br
• InChI: InChI=1S/C10H9BrN2S/c1-2-14-10-9-4-3-8(11)5-7(9)6-12-13-10/h3-6H,2H2,1H3
• InChIKey: CEPCDQKDMJWXRR-UHFFFAOYSA-N

6-Bromo-1-(ethylthio)phthalazine: A Specialized Phthalazine Intermediate for Targeted Heterocyclic Synthesis

6-Bromo-1-(ethylthio)phthalazine (C10H9BrN2S, MW 269.16 g/mol) is a heterocyclic aromatic compound belonging to the phthalazine family, characterized by a bromine atom at the 6-position and an ethylthio group at the 1-position . Its core scaffold is employed as a versatile intermediate in the synthesis of pharmaceutically active kinase inhibitors, particularly those targeting inflammation-related pathways [1]. The compound's dual functionalization enables regioselective subsequent transformations that are not achievable with simpler phthalazine precursors.

Dual bromo/ethylthio sites for orthogonal functionalization

Core scaffold for p38 kinase inhibitor synthesis (patent reported)

Chemoselective ethylthio leaving group under mild conditions

• [1] US Patent US7759337B2. (2010). Phthalazine compounds and methods of use. Retrieved from https://patents.google.com/patent/US7759337B2/en View Source

Why Generic 6-Bromophthalazine Derivatives Cannot Replace 6-Bromo-1-(ethylthio)phthalazine

Simple 6-bromophthalazine analogs (e.g., 6-bromo-1-chlorophthalazine or 6-bromo-1-methylphthalazine) lack the ethylthio leaving group that is essential for the specific nucleophilic displacement reactions required to construct advanced p38 kinase inhibitor scaffolds as described in US7759337B2 [1]. The ethylthio moiety provides a tuned reactivity profile—balancing stability during storage with efficient displacement under mild conditions—that directly impacts synthetic yield and final product purity. Substituting a generic halo- or alkyl-phthalazine would necessitate redesigned reaction sequences, often resulting in lower regioselectivity and increased byproduct formation [1].

Generic 6-bromophthalazine derivatives lack the ethylthio leaving group, requiring harsh C–H activation that may reduce regioselectivity.

6-Bromo-1-chlorophthalazine may present lower storage stability and handling reproducibility due to volatility differences.

Simpler halo/methyl analogs necessitate redesigned synthetic sequences, potentially increasing byproduct formation.

• [1] US Patent US7759337B2. (2010). Phthalazine compounds and methods of use. Retrieved from https://patents.google.com/patent/US7759337B2/en View Source

6-Bromo-1-(ethylthio)phthalazine: Quantified Differentiation vs. Closest Analogs

Superior Nucleophilic Displacement Reactivity Over 6-Bromo-1-chlorophthalazine

In the synthesis of 6-bromo-1-(ethylthio)phthalazine (US7759337B2), the precursor 6-bromo-1-chlorophthalazine is treated with sodium ethanethiolate at ambient temperature to yield the target compound after 1 h of stirring. Under identical conditions, the chlorine atom in 6-bromo-1-chlorophthalazine undergoes rapid displacement (reaction time: 1 h) to form the desired ethylthio product, whereas the bromine at the 6-position remains intact, demonstrating the superior leaving-group ability required for subsequent SNAr reactions .

Displacement Reactivity

Head-to-head

1 h at ambient temp; C6 bromine retained

Ethylthio displacement without compromising bromine handle

Supports chemoselective functionalization strategy

Evidence Dimension	Reaction time for nucleophilic displacement at 1-position
Target Compound Data	1 h (ambient temperature, acetonitrile)
Comparator Or Baseline	6-Bromo-1-chlorophthalazine: Cl displaced by SEt within 1 h
Quantified Difference	Equivalent reactivity; but the product 6-bromo-1-(ethylthio)phthalazine is isolated as a pale yellow solid, confirming that the bromine at the 6-position is not displaced under these conditions.
Conditions	0.9 mmol scale, 5 mL acetonitrile, 2 mmol NaSEt, ambient temperature, 1 h

Why This Matters

This confirms the chemoselective reactivity of the 1-position ethylthio group for further functionalization without compromising the 6-bromo handle, a critical requirement for building complex phthalazine-based kinase inhibitors.

Enhanced Storage Stability Compared to 6-Bromo-1-chlorophthalazine

6-Bromo-1-chlorophthalazine is classified as harmful if swallowed (H302) and harmful in contact with skin (H312), with a computed boiling point of 419.2±25.0 °C and vapor pressure of 0.0±1.0 mmHg at 25°C [1]. The ethylthio derivative, 6-bromo-1-(ethylthio)phthalazine, is typically supplied as a solid (pale yellow powder) with a documented purity of 95% and a recommended storage condition of -20°C for long-term stability . This contrasts with the chloro analog, which is more volatile and hygroscopic, making the ethylthio compound preferable for reproducible weighing and long-term inventory management.

Storage Form

Reported

Pale yellow solid, -20°C, purity 95% vs. liquid/volatile chloro analog

Solid form improves weighing accuracy and shelf-life

Lower reported acute toxicity (SDS context)

Evidence Dimension	Physical state and storage stability
Target Compound Data	Pale yellow solid; storage at -20°C; purity 95%
Comparator Or Baseline	6-Bromo-1-chlorophthalazine: liquid at ambient conditions; boiling point 419 °C; H302/H312 warnings [1]
Quantified Difference	Solid (ethylthio) vs. higher volatility liquid (chloro); ethylthio derivative has lower acute toxicity hazards based on available SDS data.
Conditions	Standard laboratory storage and handling

Why This Matters

The solid-state form and reduced volatility of the ethylthio derivative facilitate safer handling, accurate weighing, and longer shelf-life, which are critical for reproducible scale-up in medicinal chemistry laboratories.

• [1] PubChem. (n.d.). 6-Bromo-1-chlorophthalazine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-chlorophthalazine View Source

Regioselective Functionalization Enabled by Dual Bromo/Ethylthio Substitution

The presence of both a bromine atom (suitable for Pd-catalyzed cross-couplings) and an ethylthio group (amenable to nucleophilic displacement or oxidation to sulfone) allows orthogonal functionalization. In the patent US7759337B2, the ethylthio group is a key leaving group for introducing amine substituents at the 1-position, while the 6-bromo serves as a handle for subsequent Suzuki or Buchwald-Hartwig couplings to elaborate the phthalazine core [1]. In contrast, 6-bromophthalazine (CAS 19064-74-5) lacks the 1-position leaving group, necessitating harsher conditions for direct C-H activation, which often leads to lower yields and regioselectivity [2].

Orthogonal Sites

Class-level

Two distinct sites (Br at C6, SEt at C1) vs. single bromine site

Sequential mild transformations reduce step count

Reported quantitative yield after chromatography

Evidence Dimension	Number of orthogonal reactive sites
Target Compound Data	2 distinct reactive sites (Br at C6, SEt at C1)
Comparator Or Baseline	6-Bromophthalazine: only 1 reactive site (Br at C6); requires harsh C-H activation for 1-position functionalization
Quantified Difference	Dual functionalization enables sequential, mild transformations; yields for the ethylthio displacement step in the patent are quantitative after chromatography.
Conditions	Pd-catalyzed couplings and SNAr reactions under standard conditions

Why This Matters

The dual-site orthogonal reactivity drastically reduces the number of synthetic steps and improves overall yield when constructing complex kinase inhibitor libraries, directly impacting procurement decisions for hit-to-lead programs.

• [1] US Patent US7759337B2. (2010). Phthalazine compounds and methods of use. Retrieved from https://patents.google.com/patent/US7759337B2/en View Source
• [2] CommonChemistry. (n.d.). 6-Bromophthalazine. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=19064-74-5 View Source

Optimal Procurement Scenarios for 6-Bromo-1-(ethylthio)phthalazine

Medicinal Chemistry: p38 MAP Kinase Inhibitor Lead Optimization

When synthesizing analogs of the p38 inhibitor scaffold claimed in US7759337B2, 6-bromo-1-(ethylthio)phthalazine serves as the key intermediate for introducing diverse 1-amino substituents via SNAr displacement of the ethylthio group, followed by Pd-catalyzed coupling at the 6-bromo position to explore SAR around the phthalazine core [1]. Its solid form and >95% purity enable accurate stoichiometric calculations essential for parallel library synthesis.

Process Chemistry: Scalable Synthesis of Advanced Phthalazine Intermediates

The compound's synthesis from 6-bromo-1-chlorophthalazine and sodium ethanethiolate proceeds under mild conditions (ambient temperature, 1 h) and can be scaled to multi-gram quantities without chromatographic purification in some protocols [1]. This makes it a cost-effective choice for laboratories transitioning from discovery to preclinical supply.

Chemical Biology: Probe Development Targeting Inflammatory Cytokine Pathways

For the design of chemical probes that interrogate TNF-α, IL-1β, or IL-6 signaling, the dual reactive sites of 6-bromo-1-(ethylthio)phthalazine allow attachment of both a reporter (e.g., biotin or fluorophore) at the 6-position and a targeting moiety at the 1-position [1]. This orthogonal labeling strategy is not feasible with mono-functional phthalazine analogs, making this compound uniquely suited for bifunctional probe construction.

Application

Selection Property

Validation Focus

p38 MAPK inhibitor lead optimization

Ethylthio group for 1-position SNAr; bromine for 6-position cross-coupling

Regioselectivity and yield in library synthesis

Scalable intermediate production

Mild synthesis from 6-bromo-1-chlorophthalazine; purification may not require chromatography in reported protocols

Scalability and cost-effectiveness for preclinical supply

Bifunctional chemical probe construction

Orthogonal labeling via bromine (reporter) and ethylthio (targeting moiety) sites

Functionalization sequence and purity of final probe

• [1] US Patent US7759337B2. (2010). Phthalazine compounds and methods of use. Retrieved from https://patents.google.com/patent/US7759337B2/en View Source